Cas no 2137665-44-0 (1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl-)

1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl-, is a specialized organic compound featuring a benzodioxin core with a methanamine substituent. Its structure incorporates a 2-methoxyethyl group and a methyl substitution at the 5-position, enhancing its potential utility in pharmaceutical and chemical synthesis applications. The compound's unique molecular framework may offer advantages in binding affinity or selectivity, making it a candidate for research in medicinal chemistry or as an intermediate in drug development. Its stability and functional group compatibility further support its use in controlled synthetic pathways. Proper handling and storage are recommended to maintain its integrity.
1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl- structure
2137665-44-0 structure
Product Name:1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl-
CAS No:2137665-44-0
MF:C13H19NO3
MW:237.294863939285
CID:5297533
Update Time:2025-10-20

1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl-
    • Inchi: 1S/C13H19NO3/c1-10-11(9-14-5-6-15-2)3-4-12-13(10)17-8-7-16-12/h3-4,14H,5-9H2,1-2H3
    • InChI Key: RXKQAJKCHSCPLA-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(CNCCOC)C(C)=C2OCC1

1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-765202-0.05g
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine
2137665-44-0 95%
0.05g
$888.0 2024-05-22
Enamine
EN300-765202-0.1g
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine
2137665-44-0 95%
0.1g
$930.0 2024-05-22
Enamine
EN300-765202-0.25g
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine
2137665-44-0 95%
0.25g
$972.0 2024-05-22
Enamine
EN300-765202-0.5g
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine
2137665-44-0 95%
0.5g
$1014.0 2024-05-22
Enamine
EN300-765202-1.0g
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine
2137665-44-0 95%
1.0g
$1057.0 2024-05-22
Enamine
EN300-765202-2.5g
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine
2137665-44-0 95%
2.5g
$2071.0 2024-05-22
Enamine
EN300-765202-5.0g
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine
2137665-44-0 95%
5.0g
$3065.0 2024-05-22
Enamine
EN300-765202-10.0g
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine
2137665-44-0 95%
10.0g
$4545.0 2024-05-22

Additional information on 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl-

Recent Advances in the Study of 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl- (CAS: 2137665-44-0)

The compound 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl- (CAS: 2137665-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxin scaffold and methoxyethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 1,4-Benzodioxin-6-methanamine derivatives exhibit affinity for specific serotonin and dopamine receptors, making them potential candidates for treating neurological disorders such as depression, anxiety, and Parkinson's disease. The methoxyethyl moiety appears to enhance blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug efficacy.

Recent synthetic approaches have optimized the production of 2137665-44-0, with a focus on improving yield and purity. Green chemistry techniques, including catalytic hydrogenation and solvent-free reactions, have been employed to reduce environmental impact. These advancements are crucial for scaling up production for preclinical and clinical trials.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for 1,4-Benzodioxin-6-methanamine derivatives. The compound demonstrates good oral bioavailability and a half-life conducive to once-daily dosing. Metabolite identification studies indicate that the primary metabolic pathways involve oxidation of the methoxyethyl group and glucuronidation, with no significant toxic metabolites detected.

In terms of safety, acute and subchronic toxicity studies in animal models have shown that 2137665-44-0 has a wide therapeutic window. No significant organ toxicity or behavioral changes were observed at therapeutic doses. However, further long-term toxicity studies are warranted to fully assess its safety profile.

The potential applications of this compound extend beyond neurological disorders. Recent screening assays have identified activity against certain cancer cell lines, particularly those with dysregulated serotonin signaling pathways. This opens new avenues for oncology drug development, though more research is needed to elucidate the precise mechanisms involved.

In conclusion, 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl- represents a promising scaffold for drug discovery. Its versatile pharmacological profile, combined with favorable pharmacokinetic properties, makes it an attractive candidate for further development. Future research directions should focus on structure-activity relationship studies to optimize potency and selectivity, as well as comprehensive clinical trials to validate its therapeutic potential.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.